Cas no 524956-02-3 (3-chloro-5-nitro-1H-Indole)

• Product Name: 3-chloro-5-nitro-1H-Indole
• CAS No: 524956-02-3
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD09834055
• CID: 1113468
• PubChem ID: 13696577
• Update Time: 2025-05-22

3-chloro-5-nitro-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-nitro-1H-Indole
• 3-Chloro-5-nitroindole
• 524956-02-3
• MFCD09834055
• E79499
• SCHEMBL3299198
• A936905
• VFIAOMIKIHVUKN-UHFFFAOYSA-N
• SY282650
• AKOS017531958

• MDL： MFCD09834055
• Inchi： 1S/C8H5ClN2O2/c9-7-4-10-8-2-1-5(11(12)13)3-6(7)8/h1-4,10H
• InChI Key： VFIAOMIKIHVUKN-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.6Ų

Additional information on 3-chloro-5-nitro-1H-Indole

Comprehensive Overview of 3-Chloro-5-nitro-1H-Indole (CAS No. 524956-02-3): Properties, Applications, and Research Insights

3-Chloro-5-nitro-1H-Indole (CAS No. 524956-02-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the indole derivatives family, a class of molecules widely studied for their biological activities. With a molecular formula of C₈H₅ClN₂O₂, this compound combines a nitro group and a chloro substituent on the indole ring, making it a versatile intermediate for synthesizing more complex molecules.

Recent trends in drug discovery and material science have highlighted the importance of nitroindole derivatives like 3-Chloro-5-nitro-1H-Indole. Researchers are particularly interested in its potential as a building block for antimicrobial agents and anticancer compounds. The presence of both electron-withdrawing groups (nitro and chloro) enhances its reactivity, enabling diverse chemical transformations. This aligns with the growing demand for small molecule libraries in high-throughput screening (HTS) platforms.

From a synthetic chemistry perspective, 3-Chloro-5-nitro-1H-Indole serves as a critical precursor for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many FDA-approved drugs. The compound's stability under various reaction conditions makes it a preferred choice for medicinal chemistry applications. Additionally, its solubility profile in polar aprotic solvents like DMSO facilitates its use in combinatorial chemistry workflows.

Environmental and green chemistry considerations have also influenced the study of 3-Chloro-5-nitro-1H-Indole. Researchers are exploring catalytic reduction methods to convert its nitro group into amino derivatives, a process relevant to sustainable fine chemical synthesis. This aligns with the broader industry shift toward atom-efficient methodologies and reduced waste generation. The compound's role in photocatalysis studies further underscores its relevance in cutting-edge research.

Analytical characterization of 3-Chloro-5-nitro-1H-Indole typically involves HPLC purification, mass spectrometry, and NMR spectroscopy. These techniques confirm its high purity (>98%), a critical parameter for structure-activity relationship (SAR) studies. The compound's UV-Vis absorption properties also make it suitable for fluorescence labeling applications in biochemical assays. Such features address the increasing demand for multifunctional probes in life sciences.

In the context of intellectual property, 3-Chloro-5-nitro-1H-Indole has been referenced in several patents related to kinase inhibitors and GPCR modulators. Its structural motif appears in investigational compounds targeting inflammatory pathways and neurodegenerative diseases—areas of high interest in precision medicine initiatives. This connection to translational research enhances its commercial value for contract research organizations (CROs).

Future directions for 3-Chloro-5-nitro-1H-Indole research may include computational drug design approaches, leveraging its scaffold for virtual screening campaigns. The compound's QSAR parameters (e.g., LogP, polar surface area) make it a promising candidate for lead optimization pipelines. As the pharmaceutical industry prioritizes fragment-based drug discovery, such specialized intermediates will likely see expanded utilization in hit-to-lead programs.